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Compound of Interest

Compound Name: 4'-Methoxypropiophenone

Cat. No.: B029531 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the safety and handling

precautions for 4'-Methoxypropiophenone (CAS No. 121-97-1). The information is intended

for researchers, scientists, and drug development professionals who may handle this

compound. This document outlines the physical and chemical properties, toxicological data,

personal protective equipment (PPE) recommendations, first-aid measures, and emergency

procedures. All quantitative data is summarized in structured tables for ease of reference, and

a logical workflow for safe handling is presented in a visual diagram.

Chemical and Physical Properties
4'-Methoxypropiophenone is an organic aromatic ketone that appears as a white to off-white

crystalline solid or a colorless to pale yellow liquid.[1] It has a mild, slightly sweet, or fruity odor.

[1] It is sparingly soluble in water but readily dissolves in organic solvents like ethanol and

ether.[1]

Table 1: Physical and Chemical Properties of 4'-Methoxypropiophenone
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Property Value Reference

CAS Number 121-97-1 [2]

Molecular Formula C₁₀H₁₂O₂ [3]

Molecular Weight 164.20 g/mol [3]

Appearance

White to off-white crystalline

solid or colorless to pale yellow

liquid

[1]

Melting Point 27-29 °C (80.6-84.2 °F)

Boiling Point
273-275 °C (523.4-527 °F) @

760 mmHg

Flash Point 61 °C (141.8 °F) [2]

Density 0.937 g/mL at 25 °C

Solubility
Sparingly soluble in water;

soluble in ethanol and ether
[1]

Toxicological Information
Exposure to 4'-Methoxypropiophenone can pose moderate health risks. It is classified as

harmful if swallowed or inhaled and can cause skin, eye, and respiratory irritation.[2]

Table 2: Acute Toxicity Data for 4'-Methoxypropiophenone
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Hazard
Classification

Category
GHS Hazard
Statement

Reference

Acute Oral Toxicity Category 4
H302: Harmful if

swallowed
[2]

Acute Inhalation

Toxicity
Category 4

H332: Harmful if

inhaled
[1]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[2]

Serious Eye

Damage/Irritation
Category 2

H319: Causes serious

eye irritation
[2]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[2]

There is limited evidence regarding the long-term toxicity or carcinogenicity of 4'-
Methoxypropiophenone.[1] It is not currently classified as a carcinogen by the International

Agency for Research on Cancer (IARC) or the U.S. Environmental Protection Agency (EPA).[1]

Safe Handling and Storage
3.1. Handling

Handle in a well-ventilated area.[4]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]

Avoid contact with skin and eyes.[2]

Do not eat, drink, or smoke when using this product.[2]

Wash hands thoroughly after handling.[2]

Keep away from open flames, hot surfaces, and sources of ignition.[2]

Take precautionary measures against static discharges.[2]
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3.2. Storage

Store in a cool, dry, and well-ventilated place.[1]

Keep containers tightly sealed.[5]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[1]

Store locked up.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure.

Table 3: Recommended Personal Protective Equipment

Protection Type Recommended Equipment
Purpose and
Specifications

Eye/Face Protection
Chemical safety goggles or a

face shield.

To protect against splashes

and airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin contact.

Inspect gloves before use and

change if contaminated.

Body Protection
Chemical-resistant laboratory

coat.

To protect skin from accidental

spills.

Respiratory Protection

Use a NIOSH-approved

respirator if dust or aerosols

are generated.

To prevent inhalation of

harmful vapors or dust.

First-Aid Measures
Table 4: First-Aid Procedures
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Exposure Route First-Aid Protocol Reference

Inhalation

Move the victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[2]

Skin Contact

Immediately flush skin with

plenty of soap and water for at

least 15 minutes while

removing contaminated

clothing and shoes. Seek

medical attention if irritation

persists.

[2]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[2]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[2]

Fire-Fighting Measures
4'-Methoxypropiophenone is a combustible liquid.[2]

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide (CO₂), or

alcohol-resistant foam.[2]
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Specific Hazards: In a fire, hazardous combustion products such as carbon monoxide and

carbon dioxide may be formed.[2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2]

Accidental Release Measures
Personal Precautions: Remove all sources of ignition. Evacuate personnel to a safe area.

Wear appropriate personal protective equipment (see Section 4).[2]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[2]

Methods for Cleaning Up: For small spills, absorb with an inert material (e.g., sand, silica gel)

and place in a suitable container for disposal. For large spills, dike the area to contain the

spill and collect the material for disposal.[2]

Experimental Protocols
The safety and handling procedures outlined in this guide are based on standard protocols for

handling hazardous chemicals. Specific experimental use of 4'-Methoxypropiophenone
should be conducted under a detailed, risk-assessed protocol specific to the planned

procedure.

Visual Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of 4'-
Methoxypropiophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b029531#4-methoxypropiophenone-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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